Cas no 1529417-32-0 (4-(but-3-yn-1-yl)aminopyridine-3-carboxylic acid)
4-(but-3-yn-1-yl)aminopyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- AKOS019816139
- EN300-1448915
- 4-[(but-3-yn-1-yl)amino]pyridine-3-carboxylicacid
- 1529417-32-0
- 4-[(but-3-yn-1-yl)amino]pyridine-3-carboxylic acid
- 4-(but-3-yn-1-yl)aminopyridine-3-carboxylic acid
-
- Inchi: 1S/C10H10N2O2/c1-2-3-5-12-9-4-6-11-7-8(9)10(13)14/h1,4,6-7H,3,5H2,(H,11,12)(H,13,14)
- InChI Key: KVNXXRNLVDHNBX-UHFFFAOYSA-N
- SMILES: OC(C1C=NC=CC=1NCCC#C)=O
Computed Properties
- Exact Mass: 190.074227566g/mol
- Monoisotopic Mass: 190.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 62.2Ų
4-(but-3-yn-1-yl)aminopyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1448915-1.0g |
4-[(but-3-yn-1-yl)amino]pyridine-3-carboxylic acid |
1529417-32-0 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1448915-50mg |
4-[(but-3-yn-1-yl)amino]pyridine-3-carboxylic acid |
1529417-32-0 | 50mg |
$647.0 | 2023-09-29 | ||
| Enamine | EN300-1448915-100mg |
4-[(but-3-yn-1-yl)amino]pyridine-3-carboxylic acid |
1529417-32-0 | 100mg |
$678.0 | 2023-09-29 | ||
| Enamine | EN300-1448915-250mg |
4-[(but-3-yn-1-yl)amino]pyridine-3-carboxylic acid |
1529417-32-0 | 250mg |
$708.0 | 2023-09-29 | ||
| Enamine | EN300-1448915-500mg |
4-[(but-3-yn-1-yl)amino]pyridine-3-carboxylic acid |
1529417-32-0 | 500mg |
$739.0 | 2023-09-29 | ||
| Enamine | EN300-1448915-1000mg |
4-[(but-3-yn-1-yl)amino]pyridine-3-carboxylic acid |
1529417-32-0 | 1000mg |
$770.0 | 2023-09-29 | ||
| Enamine | EN300-1448915-2500mg |
4-[(but-3-yn-1-yl)amino]pyridine-3-carboxylic acid |
1529417-32-0 | 2500mg |
$1509.0 | 2023-09-29 | ||
| Enamine | EN300-1448915-5000mg |
4-[(but-3-yn-1-yl)amino]pyridine-3-carboxylic acid |
1529417-32-0 | 5000mg |
$2235.0 | 2023-09-29 | ||
| Enamine | EN300-1448915-10000mg |
4-[(but-3-yn-1-yl)amino]pyridine-3-carboxylic acid |
1529417-32-0 | 10000mg |
$3315.0 | 2023-09-29 |
4-(but-3-yn-1-yl)aminopyridine-3-carboxylic acid Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 4-(but-3-yn-1-yl)aminopyridine-3-carboxylic acid
Introduction to 4-(but-3-yn-1-yl)aminopyridine-3-carboxylic acid (CAS No. 1529417-32-0)
4-(but-3-yn-1-yl)aminopyridine-3-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. The compound, identified by the chemical identifier CAS No. 1529417-32-0, belongs to the class of pyridine derivatives, which are widely recognized for their role in drug discovery and development. The presence of a butynyl group and an amino substituent at the 4-position of the pyridine ring, coupled with a carboxylic acid functionality at the 3-position, endows this molecule with distinct chemical properties that make it a promising candidate for further investigation.
The molecular structure of 4-(but-3-yn-1-yl)aminopyridine-3-carboxylic acid can be represented as C₉H₈N₂O₂, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The butynyl group (—C₄H₃≡CH) introduces a reactive triple bond, which can participate in various chemical reactions such as addition reactions, cycloadditions, and coupling reactions. This feature is particularly valuable in synthetic chemistry, where it allows for the facile introduction of additional functional groups or the construction of more complex molecular architectures.
The amino group (—NH₂) attached to the pyridine ring provides a site for further derivatization, enabling the formation of amides, ureas, or other nitrogen-containing heterocycles. Such modifications are often employed to enhance binding affinity or to introduce specific pharmacological properties. The carboxylic acid moiety (—COOH) at the 3-position offers another reactive site for conjugation with other molecules, such as sugars or peptides, thereby expanding the compound's utility in drug design.
Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 4-(but-3-yn-1-yl)aminopyridine-3-carboxylic acid as a scaffold for developing novel therapeutic agents. Studies have demonstrated that pyridine derivatives can interact with biological targets such as enzymes and receptors through multiple binding modes, including hydrogen bonding, hydrophobic interactions, and π-stacking. The presence of both an amino group and a carboxylic acid group allows for the optimization of charge distribution and solubility properties, which are critical factors in drug efficacy.
In particular, the butynyl group has been shown to enhance metabolic stability by resisting oxidative degradation. This characteristic is particularly important in drug development, where maintaining structural integrity under physiological conditions is essential for prolonged activity. Additionally, the triple bond in the butynyl group can serve as a handle for cross-coupling reactions with aryl halides or boronic acids via palladium-catalyzed processes, providing a versatile route to introduce aromatic or heteroaromatic moieties into the molecule.
Current research in medicinal chemistry has focused on leveraging pyridine derivatives for their ability to modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. For instance, studies have explored the use of 4-(but-3-yn-1-yl)aminopyridine-3-carboxylic acid as a precursor in designing small-molecule inhibitors targeting kinases or other enzymes involved in disease progression. The compound's structural flexibility allows chemists to fine-tune its pharmacophore by introducing additional substituents or by modifying existing functional groups.
The carboxylic acid group at the 3-position of 4-(but-3-yn-1-yl)aminopyridine-3-carboxylic acid has been particularly exploited for covalent drug design strategies. Covalent inhibitors offer several advantages over traditional non-covalent binders, including increased target engagement duration and reduced off-target effects due to irreversible binding. By conjugating this compound with warheads that react specifically with target proteins, researchers can develop highly selective inhibitors with improved therapeutic profiles.
Furthermore, the butynyl group has been utilized in click chemistry applications, where it serves as an anchor for biologically active molecules via copper-catalyzed azide–alkyne cycloaddition (CuAAC). This reaction is highly efficient and orthogonal to other biological processes, making it an attractive tool for drug development. By incorporating azide-functionalized probes or therapeutic agents into 4-(but-3-yn-1-yl)aminopyridine-3-carboxylic acid, researchers can create conjugates that exhibit enhanced bioavailability or targeted delivery to specific tissues.
The versatility of 4-(but-3-yne1 -yl)aminopyridine -carboxylic acid extends beyond its role as a scaffold for drug discovery. It has also been employed in materials science and catalysis due to its ability to participate in diverse chemical transformations. For example, its triple bond can be used in polymerization reactions to create novel polymeric materials with tailored properties. Additionally, transition metal complexes derived from this compound have shown promise as catalysts for organic transformations such as hydrogenation or oxidation reactions.
In conclusion,4-(but - 3 - yn - 1 - yl )a minopy rid ine - 3 - car box y lic ac id (CAS No . 1529417 - 32 - 0 ) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications . Its unique structural features , including a but yny l group , an am ine substituent , and a ca rboxy lic ac id func tion al ity , make it a valuable scaffold fo r de veloping no vel thera peu tic s . Re cent stu dies have demons trated its utility i n target ing key bi ological path wa ys an d enhanci ng dr u g bioavailability . As re search co ntinues t o explo re new me thods fo r modu lating bi ological t argets , 4-(bu t - 3 - yn - 1 - yl )a minopy rid ine - 3 - ca rbox y lic ac id is poised t o play an i mportant ro le i n next-g ene ration dr u g de velopment .
1529417-32-0 (4-(but-3-yn-1-yl)aminopyridine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)